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Compound of Interest

Compound Name: Sorbic acid

Cat. No.: B7769103

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides essential, immediate safety and logistical
information for handling sorbic acid, including personal protective equipment (PPE)
recommendations, operational plans, and disposal guidelines.

Personal Protective Equipment (PPE)

When handling sorbic acid, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The recommended PPE includes:

o Eye Protection: Safety glasses with side shields or chemical goggles should be worn to
protect against dust particles and splashes. Contact lenses may pose a special hazard as
they can absorb and concentrate irritants.

» Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber, are
recommended to prevent skin contact.[1] It is important to select gloves that are tested for
resistance to sorbic acid.[2]

o Body Protection: A lab coat or protective clothing should be worn to prevent skin contact. In
situations with a risk of significant exposure, disposable coveralls may be necessary.

» Respiratory Protection: If working in a poorly ventilated area or if dust formation is likely, a
particulate filter respirator (e.g., N95) is necessary.
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Hazard Classification and Safety Data

Sorbic acid is classified as a hazardous substance. The following tables summarize its GHS
classification and relevant toxicity data.

Globally Harmonized System (GHS) Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific target organ toxicity — H335: May cause respiratory

single exposure (respiratory 3 o
o irritation
tract irritation)
Hazardous to the aquatic o
] 3 H402: Harmful to aquatic life
environment, acute hazard
Toxicological Data
Test Species Route Value
LD50 (Lethal Dose,
Rat Oral 7.36 g/kg
50%)
LD50 (Lethal Dose,
Rat (male & female) Dermal >2,000 mg/kg
50%)
LC50 (Lethal ] ] )
) Fish (Oryzias latipes) - 75 mg/l (96 h)
Concentration, 50%)
EC50 (Effective Crustacea (Daphnia
) - 70 mg/l (48 h)
Concentration, 50%) magna)
] Algae
ErC50 (Effective ) )
) (Pseudokirchneriella - 77 mg/l (72 h)
Concentration, 50%) )
subcapitata)
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Operational and Disposal Plans

A systematic approach to handling and disposing of sorbic acid is essential for laboratory
safety. The following workflow outlines the key steps from preparation to disposal.
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Sorbic Acid Handling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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